Diisooctyl phthalate
Diisooctyl phthalate
Diisooctyl phthalate is a phthalate ester and a diester.
Di-isooctyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Di-isooctyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
27554-26-3
VCID:
VC21259123
InChI:
InChI=1S/C24H38O4/c1-19(2)13-7-5-11-17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-12-6-8-14-20(3)4/h9-10,15-16,19-20H,5-8,11-14,17-18H2,1-4H3
SMILES:
CC(C)CCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C
Molecular Formula:
C24H38O4
(C8H17COO)2C6H4
C24H38O4
(C8H17COO)2C6H4
C24H38O4
Molecular Weight:
390.6 g/mol
Diisooctyl phthalate
CAS No.: 27554-26-3
Cat. No.: VC21259123
Molecular Formula: C24H38O4
(C8H17COO)2C6H4
C24H38O4
Molecular Weight: 390.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diisooctyl phthalate is a phthalate ester and a diester. Di-isooctyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999) |
|---|---|
| CAS No. | 27554-26-3 |
| Molecular Formula | C24H38O4 (C8H17COO)2C6H4 C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | bis(6-methylheptyl) benzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C24H38O4/c1-19(2)13-7-5-11-17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-12-6-8-14-20(3)4/h9-10,15-16,19-20H,5-8,11-14,17-18H2,1-4H3 |
| Standard InChI Key | IJFPVINAQGWBRJ-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C |
| Canonical SMILES | CC(C)CCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C |
| Boiling Point | 1288 °F at 760 mm Hg (USCG, 1999) 370 °C |
| Colorform | Nearly colorless, viscous liquid |
| Flash Point | 450 °F (USCG, 1999) 450 °F; 232 °C /(method not specified)/ 450 °F (232 °C) (Closed cup) 227 °C c.c. |
| Melting Point | -4 °C /From Table/ -45 °C |
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